Cas no 1021138-15-7 (6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine)

• Product Name: 6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
• CAS No: 1021138-15-7
• MF: C₂₂H₂₄N₆O
• MW: 388.465563774109
• CID: 5944252
• PubChem ID: 42111678
• Update Time: 2025-10-21

6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
• SR-01000921434-1
• VU0638282-1
• SR-01000921434
• 1021138-15-7
• F5232-0014
• (2-methylphenyl)-[4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• (4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)(o-tolyl)methanone
• AKOS024501931

• Inchi： 1S/C22H24N6O/c1-16-9-10-23-20(15-16)24-19-7-8-21(26-25-19)27-11-13-28(14-12-27)22(29)18-6-4-3-5-17(18)2/h3-10,15H,11-14H2,1-2H3,(H,23,24,25)
• InChI Key： FYZMUPDOJGDVOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)N1CCN(C2=CC=C(NC3C=C(C)C=CN=3)N=N2)CC1

Computed Properties

• Exact Mass: 388.20115941g/mol
• Monoisotopic Mass: 388.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine

6-[4-(2-Methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine: A Comprehensive Overview

The compound with CAS No. 1021138-15-7, commonly referred to as 6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers and industry professionals alike.

6-[4-(2-Methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine is characterized by its complex molecular architecture, which includes a pyridazine ring system, a piperazine moiety, and a substituted pyridine group. The presence of these functional groups contributes to its versatility in binding to various biological targets, such as protein kinases or G-protein coupled receptors (GPCRs). Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

One of the key aspects of this compound is its ability to modulate cellular signaling pathways. For instance, research has demonstrated that 6-[4-(2-methylbenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amines can inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This property makes it a valuable candidate for anti-cancer drug development. Furthermore, its structural flexibility allows for further optimization through medicinal chemistry techniques, enhancing its potency and selectivity.

Another area where this compound has shown promise is in the modulation of GPCRs. These receptors play a critical role in various physiological processes, and their dysregulation is implicated in numerous diseases. By targeting specific GPCRs, 6-[4-(2-methylbenzoyl)piperazin-1-yli]... could potentially be used to develop treatments for cardiovascular disorders, metabolic syndromes, and central nervous system diseases.

In terms of synthesis, the preparation of 6-[4-(2-methylbenzoyl)piperazin-yli]... involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Buchwald-Hartwig amination, to construct the molecule efficiently. These methods not only ensure high yields but also facilitate scalability for potential large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 6-[4-(2-methylbenzoyl)piperazine-yli]... exhibits favorable binding affinities towards several drug targets. Additionally, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its suitability as a drug candidate.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying its biological effects. Collaborative efforts between academia and industry are essential to advance this compound from the laboratory stage to clinical trials. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines could accelerate this process by predicting optimal dosages and identifying potential adverse effects.

In conclusion, 6-[4-(2-methylbenzoyl)piperazine-yli]... represents a significant milestone in contemporary medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for developing innovative therapeutic solutions. As the field continues to evolve, this compound will undoubtedly remain at the forefront of scientific exploration.